Cas no 64834-59-9 (2-{(3-chlorophenyl)methylamino}ethan-1-ol)

• Product Name: 2-{(3-chlorophenyl)methylamino}ethan-1-ol
• CAS No: 64834-59-9
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 1682831
• PubChem ID: 4711790
• Update Time: 2025-10-29

2-{(3-chlorophenyl)methylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(3-chlorophenyl)methylamino]ethanol
• STK513240
• N-(m-chlorobenzyl)ethanolamine
• SureCN9415942
• 2-(3-Chloro-benzylamino)-ethanol
• AC1NFP6X
• 2-[(3-chlorobenzyl)amino]ethanol
• 2-(3-chlorobenzylamino)-ethanol
• 2-(3'-chlorobenzylamino)ethanol
• 2-{(3-chlorophenyl)methylamino}ethan-1-ol
• 2-(3-chlorobenzylamino)ethanol
• IFPPTFSQAJZOCG-UHFFFAOYSA-N
• AKOS001482231
• DB-301761
• G19613
• 2-{[(3-chlorophenyl)methyl]amino}ethan-1-ol
• SCHEMBL9415942
• 64834-59-9
• DTXSID40405676
• SB84909
• EN300-177894
• AM101082

• MDL： MFCD06408369
• Inchi： 1S/C9H12ClNO/c10-9-3-1-2-8(6-9)7-11-4-5-12/h1-3,6,11-12H,4-5,7H2
• InChI Key： IFPPTFSQAJZOCG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNCCO

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-{(3-chlorophenyl)methylamino}ethan-1-ol

Comprehensive Guide to 2-{(3-chlorophenyl)methylamino}ethan-1-ol (CAS No. 64834-59-9): Properties, Applications, and Market Insights

2-{(3-chlorophenyl)methylamino}ethan-1-ol (CAS No. 64834-59-9) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This compound, characterized by its unique chlorophenyl and aminoethanol functional groups, has garnered attention for its potential applications in drug development and material science. In this article, we delve into its chemical properties, synthesis methods, industrial uses, and emerging trends, providing a holistic view for researchers and industry professionals.

The molecular structure of 2-{(3-chlorophenyl)methylamino}ethan-1-ol features a 3-chlorophenyl ring attached to a methylaminoethanol moiety. This combination imparts distinct physicochemical properties, including moderate solubility in polar solvents and stability under controlled conditions. Its CAS No. 64834-59-9 serves as a unique identifier in regulatory and commercial databases, ensuring accurate classification and traceability in global supply chains.

Recent advancements in pharmaceutical intermediates have highlighted the role of 2-{(3-chlorophenyl)methylamino}ethan-1-ol as a precursor in the synthesis of bioactive molecules. Researchers are exploring its utility in designing central nervous system (CNS) targeting agents, owing to its ability to modulate neurotransmitter pathways. Additionally, its chlorinated aromatic structure makes it a candidate for developing antimicrobial coatings and polymer additives, addressing growing demands in healthcare and industrial sectors.

The synthesis of 2-{(3-chlorophenyl)methylamino}ethan-1-ol typically involves reductive amination of 3-chlorobenzaldehyde with methylaminoethanol, followed by purification steps to achieve high yields. Innovations in green chemistry have led to optimized protocols that minimize waste and energy consumption, aligning with sustainable manufacturing practices. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify purity and structural integrity, ensuring compliance with industry standards.

Market trends indicate rising demand for CAS No. 64834-59-9 in Asia-Pacific and North America, driven by expanding pharmaceutical R&D and specialty chemical production. Regulatory frameworks, including REACH and FDA guidelines, govern its handling and commercialization, emphasizing safety and environmental responsibility. Suppliers are increasingly adopting blockchain technology for transparent supply chain management, a response to consumer demand for ethical sourcing.

Frequently asked questions about 2-{(3-chlorophenyl)methylamino}ethan-1-ol include its compatibility with biodegradable polymers and potential in cancer research. These queries reflect broader interests in sustainable materials and targeted therapies, topics dominating scientific discourse. For laboratories handling this compound, proper storage in amber glass containers under inert atmospheres is recommended to prevent degradation.

In conclusion, 2-{(3-chlorophenyl)methylamino}ethan-1-ol (CAS No. 64834-59-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across pharmaceuticals, materials science, and industrial applications positions it as a compound of enduring significance. As research continues to uncover new possibilities, stakeholders are encouraged to stay informed about evolving regulations and technological breakthroughs shaping its future.